Cas no 1270548-47-4 (3-amino-3-(2-bromo-5-chlorophenyl)propanoic acid)

• Product Name: 3-amino-3-(2-bromo-5-chlorophenyl)propanoic acid
• CAS No: 1270548-47-4
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• CID: 6053076
• PubChem ID: 65815113
• Update Time: 2025-07-22

3-amino-3-(2-bromo-5-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-bromo-5-chlorophenyl)propanoic acid
• Benzenepropanoic acid, β-amino-2-bromo-5-chloro-
• 1270548-47-4
• CS-0345623
• EN300-1914423
• AKOS015156280

• Inchi： 1S/C9H9BrClNO2/c10-7-2-1-5(11)3-6(7)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)
• InChI Key： LIFMFDAYAWAMIT-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C=CC=1Br)(N)CC(=O)O

Computed Properties

• Exact Mass: 276.95052g/mol
• Monoisotopic Mass: 276.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.678±0.06 g/cm3(Predicted)
• Boiling Point: 385.7±42.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(2-bromo-5-chlorophenyl)propanoic acid

Recent Advances in the Study of 3-amino-3-(2-bromo-5-chlorophenyl)propanoic acid (CAS: 1270548-47-4)

3-amino-3-(2-bromo-5-chlorophenyl)propanoic acid (CAS: 1270548-47-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-chlorophenyl and amino-propanoic acid moieties, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its role as a building block for novel therapeutic agents, particularly in the context of targeting specific enzymatic pathways and protein-protein interactions.

One of the key areas of interest in recent research has been the compound's utility as a precursor in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-amino-3-(2-bromo-5-chlorophenyl)propanoic acid exhibit promising inhibitory activity against certain kinases involved in inflammatory pathways. The study highlighted the compound's ability to modulate kinase activity through its interaction with the ATP-binding site, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological potential, 3-amino-3-(2-bromo-5-chlorophenyl)propanoic acid has also been studied for its chemical properties and reactivity. A recent publication in Organic Letters detailed a novel synthetic route for this compound, emphasizing its stability and compatibility with various coupling reagents. This advancement has facilitated its broader application in medicinal chemistry, enabling researchers to explore its incorporation into more complex molecular architectures.

Another significant development involves the compound's role in proteomics research. A 2024 study in ACS Chemical Biology reported the use of 3-amino-3-(2-bromo-5-chlorophenyl)propanoic acid as a chemical probe to investigate protein-ligand interactions. The study utilized mass spectrometry and X-ray crystallography to elucidate the binding mechanisms of the compound with target proteins, providing valuable insights into its molecular recognition properties.

Despite these promising findings, challenges remain in the optimization of 3-amino-3-(2-bromo-5-chlorophenyl)propanoic acid for clinical applications. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed in future research. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for further investigation in the development of next-generation therapeutics.

In conclusion, 3-amino-3-(2-bromo-5-chlorophenyl)propanoic acid (CAS: 1270548-47-4) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity underscore its potential as a scaffold for the development of novel therapeutic agents. Continued research into its pharmacological properties and synthetic applications will likely yield further advancements in the field.